Cas no 3098-38-2 (Ethanone,1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis-)

Ethanone,1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis- structure
3098-38-2 structure
Product Name:Ethanone,1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis-
CAS No:3098-38-2
MF:C11H12O5
MW:224.209983825684
CID:294807
PubChem ID:2775170
Update Time:2025-04-19

Ethanone,1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis-
    • 1-(3-acetyl-2,6-dihydroxy-4-methoxyphenyl)ethanone
    • 1-(3-acetyl-2,4-dihydroxy-6-methoxyphenyl)ethan-1-one
    • 1,3-diacetyl-2,4-dihydroxy-6-methoxybenzene
    • 2,4-Diacetyl-5-methoxy-resorcin
    • 2,4-diacetyl-5-methoxy-resorcinol
    • 2,4-dihydroxy-6-methoxy-1,3-diacetylbenzene
    • 3'-acetyl-2',4'-dihydroxy-6'-methoxyacetophenone
    • 1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis-ethanone
    • Ethanone, 1,1'-(2,4-dihydroxy-6-methoxy-1,3-phenylene)bis-
    • FT-0766824
    • SCHEMBL9752687
    • DTXSID50379430
    • 3098-38-2
    • Inchi: 1S/C11H12O5/c1-5(12)9-7(14)4-8(16-3)10(6(2)13)11(9)15/h4,14-15H,1-3H3
    • InChI Key: ZUQRDBCPZDOGMJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=C(C(C)=O)C(=C1C(C)=O)O)O

Computed Properties

  • Exact Mass: 224.06800
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83000
  • LogP: 1.51160
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